Cas no 111828-01-4 (Acetonitrile, [(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-)

• Product Name: Acetonitrile, [(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-
• CAS No: 111828-01-4
• MF: C₁₀H₉N₅S
• MW: 231.276959180832
• CID: 1199523
• Update Time: 2024-08-02

Acetonitrile, [(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-
• (4-amino-5-phenyl-4H-1,2,4-triazol-3-ylsulphanyl)-methylenenitrile
• Acetonitrile, 2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-

• Inchi： 1S/C10H9N5S/c11-6-7-16-10-14-13-9(15(10)12)8-4-2-1-3-5-8/h1-5H,7,12H2
• InChI Key： MXYUREBIRYPONM-UHFFFAOYSA-N
• SMILES： C(#N)CSC1N(N)C(C2=CC=CC=C2)=NN=1

Computed Properties

• Exact Mass: 231.05807

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 506.2±52.0 °C(Predicted)
• PSA: 80.52
• pka: 0.72±0.10(Predicted)